2-(1-benzyl-1H-indol-3-yl)-N-propylacetamide
Description
2-(1-benzyl-1H-indol-3-yl)-N-propylacetamide, also known as BPAPA, is a synthetic compound that belongs to the class of indole-based drugs. BPAPA has been the subject of scientific research due to its potential therapeutic applications in various medical conditions.
Scientific Research Applications
Sigma Receptor Ligands
Research into N-(1-benzylpiperidin-4-yl)arylacetamides, which are structurally related to 2-(1-benzyl-1H-indol-3-yl)-N-propylacetamide, has highlighted their binding affinity for sigma receptors. These compounds, including those with indole rings, have been synthesized and evaluated for their potential as sigma1 receptor ligands. Such studies are crucial for understanding the role of sigma receptors in the brain and could lead to new therapeutic targets for neurological disorders (Huang et al., 2001).
Antiseizure Profile
Another related compound, sec-Butyl-propylacetamide (SPD), has been investigated for its broad-spectrum antiseizure properties, including its unique activity against status epilepticus and organophosphate neuronal damage. This research underscores the potential of acetamide derivatives in creating new anticonvulsant medications (White et al., 2012).
Analgesic Agents
The synthesis and evaluation of 3-(1-indolinyl)benzylamines, which share a similar indole-based structure, have demonstrated significant analgesic activity without affecting the central nervous system. These findings open avenues for the development of new analgesic agents that could offer pain relief without the side effects associated with current treatments (Glamkowski et al., 1985).
Antimicrobial Agents
Research utilizing 2-Cyano-N-arylacetamide for the synthesis of various nitrogenous heterocycles, including those with an indole backbone, has shown promise as antimicrobial agents. This highlights the compound's role in addressing the growing concern of antibiotic resistance by providing a new scaffold for antimicrobial drug development (Ewies & Abdelsalaam, 2020).
Advanced Oxidation Chemistry
The advanced oxidation processes of paracetamol, a compound structurally related to 2-(1-benzyl-1H-indol-3-yl)-N-propylacetamide, have been studied to understand its degradation pathways. Such research is essential for environmental science, particularly in the removal of pharmaceutical contaminants from water sources (Vogna et al., 2002).
properties
IUPAC Name |
2-(1-benzylindol-3-yl)-N-propylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O/c1-2-12-21-20(23)13-17-15-22(14-16-8-4-3-5-9-16)19-11-7-6-10-18(17)19/h3-11,15H,2,12-14H2,1H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQOUPIBYVUGZCN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CC1=CN(C2=CC=CC=C21)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-benzyl-1H-indol-3-yl)-N-propylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide](/img/structure/B2916732.png)
![5-(2-chlorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2916735.png)
![Tert-butyl 2-{[4-(hydrazinecarbonyl)-1,3-oxazol-5-yl]methoxy}acetate](/img/structure/B2916739.png)
